Cas no 33318-74-0 (Oxazole, 5-ethyl-2,4-dimethyl-)

• Product name: Oxazole, 5-ethyl-2,4-dimethyl-
• CAS No: 33318-74-0
• MF: C₇H₁₁NO
• MW: 125.16834
• CID: 1456374
• PubChem ID: 525776

Oxazole, 5-ethyl-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-ethyl-2,4-dimethyl-
• DTXSID901309991
• 5-ethyl-2,4-dimethyl-oxazole
• Oxazole, 2,4-dimethyl-5-ethyl
• 5-ethyl-2,4-dimethyl-1,3-oxazole
• XOOCKFZHDAFKNK-UHFFFAOYSA-N
• A955655SUV
• 5-Ethyl-2,4-dimethyloxazole
• 2,4-dimethyl-5-ethyloxazole
• 33318-74-0
• CHEBI:193628
• SCHEMBL961927

• Inchi： InChI=1S/C7H11NO/c1-4-7-5(2)8-6(3)9-7/h4H2,1-3H3
• InChI Key： XOOCKFZHDAFKNK-UHFFFAOYSA-N
• SMILES： CCC1=C(N=C(O1)C)C

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles